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Compound of Interest

Compound Name: 4-Iodo-2-methylphenol

CAS No.: 60577-30-2

Cat. No.: B1580675 Get Quote

Executive Summary
4-Iodo-2-methylphenol (CAS: 60577-30-2), also known as 4-iodo-o-cresol, is a critical aryl

iodide scaffold used extensively in palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura, Sonogashira) for drug discovery.[1] While commercially available, its dual functionality

—an oxidizable phenolic hydroxyl group and a photolabile carbon-iodine bond—renders it

susceptible to degradation.[1]

This guide provides a rigorous, mechanism-based protocol for handling this compound.

Adherence to these standards is essential to prevent the formation of quinone byproducts and

free iodine, which can poison sensitive metal catalysts and skew stoichiometric precision in

library synthesis.[1]
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Property Value Notes

CAS Number 60577-30-2

Molecular Formula C₇H₇IO

Molecular Weight 234.03 g/mol

Appearance Off-white to pale brown solid Darkens upon degradation.[1]

Melting Point 67–68 °C
Sharp melt indicates high

purity.[1]

Boiling Point 105–110 °C (at 2 mmHg)
Volatile under high

vacuum/heat.[1]

Solubility
DMSO, Methanol, DCM,

Chloroform
Sparingly soluble in water.[1]

pKa ~9.7 (Predicted) Weakly acidic (phenolic).[1]

Mechanisms of Degradation
To ensure integrity, researchers must understand why this compound degrades.[1] Two primary

pathways compromise 4-Iodo-2-methylphenol:

A. Photolytic Deiodination (Light Sensitivity)
The C–I bond energy (~57 kcal/mol) is significantly lower than C–Br or C–Cl.[1] Exposure to

UV or broad-spectrum visible light excites the molecule, leading to homolytic cleavage.[1]

Mechanism:

Result: The aryl radical (

) abstracts hydrogen from solvents or other molecules, while iodine radicals recombine to
form molecular iodine (

), causing the solid to turn yellow/brown.[1] Free

is a potent oxidant and electrophile that can interfere with subsequent reactions.[1]
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B. Phenolic Oxidation (Air Sensitivity)
The electron-rich phenolic ring is susceptible to oxidation by atmospheric oxygen, particularly in

the presence of trace metals or basic impurities.[1]

Mechanism: Phenol

Phenoxy radical

Quinone methide/Benzoquinone derivatives.[1]

Result: Formation of colored (red/brown) impurities that are difficult to remove via

chromatography.[1]

Protocol: Storage and Preservation
While some suppliers list "Room Temperature" for bulk shipping, long-term storage for

pharmaceutical applications requires the "Gold Standard" protocol to minimize background

decomposition.[1]

The "Gold Standard" Storage Protocol
Container Selection: Use amber glass vials to block UV/visible light.[1] If amber glass is

unavailable, wrap clear vials in aluminum foil.

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[1]

Why: Displaces oxygen to prevent phenolic oxidation.[1]

Temperature: Maintain at 2–8 °C (Refrigerated).

Why: Reduces the kinetic rate of thermal deiodination and oxidation.

Note: Do not freeze (-20 °C) unless the vial is strictly air-tight and desiccated, as freeze-

thaw cycles can introduce moisture condensation, accelerating degradation.[1]

Sealing: Parafilm or Teflon tape should be applied over the cap to prevent oxygen ingress

and iodine sublimation.[1]
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DOT Diagram: Storage Workflow
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Figure 1: Decision tree for the receipt and long-term storage of 4-Iodo-2-methylphenol.

Protocol: Handling and Solubilization
A. Weighing and Transfer[1]

Solid State: Weigh quickly in air, but minimize exposure time.[1] For highly precise

stoichiometry (<10 mg), weigh inside a glovebox or use an antistatic gun to prevent dispersal

of static-charged fine powder.[1]

PPE: Wear nitrile gloves.[1] This compound is a skin irritant and can be absorbed; iodine-

containing compounds often stain skin and surfaces.[1]

B. Reaction Solvent Preparation
When using this reagent for cross-coupling (e.g., Suzuki reaction):

Degas Solvents: The phenolic moiety makes the reaction sensitive to oxidative

homocoupling. Sparge reaction solvents (Dioxane, Toluene, DMF) with Argon for 15 minutes

prior to adding the aryl iodide.

Base Selection: If using inorganic bases (K₂CO₃, Cs₂CO₃), ensure they are dry.[1]

Hygroscopic bases introduce water, which can facilitate deiodination under high heat.[1]

C. Troubleshooting Degradation (QC)
Before committing the reagent to a valuable synthesis, verify purity:
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Method
Observation of Pure
Compound

Sign of Degradation

Visual Off-white crystalline solid
Yellow, orange, or brown sticky

solid (Iodine/Quinones).[1]

¹H NMR
Sharp aromatic peaks; distinct

methyl singlet (~2.2 ppm).[1]

Broadening of OH peak; new

peaks in aromatic region

(indicating loss of Iodine).[1]

TLC
Single spot (visualize with UV

or PMA stain).[1]

Smearing or baseline material

(oxidation products).[1]

Visualizing the Degradation Pathway
Understanding the chemical vulnerability helps in troubleshooting failed reactions.

DOT Diagram: Degradation Mechanisms
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Figure 2: Mechanistic pathways showing how environmental factors (Light, Air) drive the

formation of impurities (Iodine, Quinones).[1]

Safety and Disposal (EHS)[1]
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Hazards:

H315/H319: Causes skin and serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

First Aid: In case of contact, wash skin with soap and water immediately.[1] If eyes are

exposed, rinse cautiously with water for 15 minutes.[1]

Disposal: Do not dispose of in general trash. Dissolve in a combustible solvent and

incinerate via a licensed chemical waste disposal service.[1] Treat as halogenated organic

waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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